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Introduction
Guanosine 5'-monophosphate synthetase (GMPS), also known as GMP synthase, is a crucial

enzyme in the de novo biosynthesis of purine nucleotides.[1] It catalyzes the final step in the

production of guanosine monophosphate (GMP) from xanthosine monophosphate (XMP).

Beyond its primary metabolic role, GMPS has been identified to have "moonlighting" functions,

including involvement in the stabilization of the tumor suppressor p53 and interaction with the

ubiquitin-specific protease 7 (USP7), highlighting its potential as a therapeutic target. This

document provides a detailed protocol for the expression of recombinant human GMPS

(hGMPS) in an Escherichia coli expression system and its subsequent purification, yielding a

high-purity protein suitable for downstream applications such as structural studies, enzymatic

assays, and drug screening.

Quantitative Data Summary
The following table summarizes the key quantitative parameters for the expression and

purification of recombinant human GMPS with an N-terminal His-tag.
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Parameter Value Notes

Protein Name
Recombinant Human GMP

Synthetase (hGMPS)

Amino Acid Sequence

MGSSHHHHHHSSGLVPRGS

HMGSHMALCNG... (full

sequence appended)

Includes an N-terminal His-tag

for purification.[1]

Theoretical Molecular Weight ~79.2 kDa

Based on the full-length

protein with a 24-amino acid N-

terminal His-tag.[1]

Expression System E. coli BL21(DE3)

A common and effective strain

for recombinant protein

expression.

Purity >90%
As determined by SDS-PAGE

analysis.[1]

Typical Yield 5-10 mg/L of culture

Yield can vary depending on

optimization of expression

conditions.

Storage Buffer

20 mM Tris-HCl (pH 8.0), 150

mM NaCl, 1 mM DTT, 10%

glycerol

A standard buffer for

maintaining protein stability.

Storage Conditions

Aliquot and store at -80°C.

Avoid repeated freeze-thaw

cycles.

For long-term storage. Can be

stored at 4°C for short periods

(1-2 weeks).

Signaling Pathway and Experimental Workflow
GMPS in Purine Biosynthesis and p53 Regulation
GMPS plays a pivotal role in the de novo purine biosynthesis pathway, converting XMP to

GMP. Additionally, it has been shown to be involved in cellular stress responses through its

interaction with the p53 tumor suppressor pathway. Under certain stress conditions, GMPS can

translocate to the nucleus and contribute to the stabilization of p53. This interaction is thought

to be mediated through the deubiquitinase USP7.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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